5-chloro-2-methoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 5-chloro-2-methoxy-N-[2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C17H16ClN3O4S2/c1-25-14-6-4-12(18)11-16(14)27(23,24)19-8-9-21-17(22)7-5-13(20-21)15-3-2-10-26-15/h2-7,10-11,19H,8-9H2,1H3
• InChI Key: IUVLJRVGWXBSDZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NCCN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C17H16ClN3O4S2
• Molecular Weight: 425.9 g/mol
• CAS No.: 946345-64-8

Description

5-chloro-2-methoxy-N-(2-(6-oxo-3-(thiophen-2-yl)pyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H16ClN3O4S2 and its molecular weight is 425.9. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

A study explored the synthesis and characterization of new zinc phthalocyanine compounds substituted with benzenesulfonamide derivative groups, demonstrating significant potential for photodynamic therapy (PDT) in cancer treatment. These compounds exhibit excellent fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, crucial for Type II photosensitizers in PDT (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial Activity

Research on the synthesis and antimicrobial activity of Arylazopyrazole Pyrimidone Clubbed Heterocyclic Compounds, including benzenesulfonamide derivatives, was conducted. These compounds were evaluated against various bacteria and fungi, showcasing the potential of sulfonamide derivatives in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).

Antiproliferative Activity

A study synthesized N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamides derivatives as potential antiproliferative agents. These compounds were tested against various tumor cell lines, including breast cancer and neuroblastoma, revealing significant antiproliferative activity, particularly with 4-methoxy-N-(9-oxo-9H-xanthen-4-yl)benzenesulfonamide. This suggests a potential avenue for the development of new anticancer agents using sulfonamide derivatives (Motavallizadeh et al., 2014).

Enzyme Inhibition and Cancer Therapy

Another area of application is in the synthesis and evaluation of benzensulfonamides for enzyme inhibition and potential cancer therapy. Compounds such as N-[1-(1,3,4-oxadiazol-2ylthio)alkyl]-4-methyl/chloro/methoxybenzenesulfonamides were prepared and screened for anti–HIV and antifungal activities, indicating the versatility of sulfonamide derivatives in targeting various biological pathways and organisms (Zareef et al., 2007).

Neuropharmacological Research

Sulfonamide derivatives have also been investigated for their neuropharmacological properties. For instance, SB-399885, a selective 5-HT6 receptor antagonist with cognitive-enhancing properties, demonstrates the potential of sulfonamides in treating cognitive deficits associated with neurological disorders (Hirst et al., 2006).